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Compound of Interest

Compound Name: Sodium gallate

Cat. No.: B1262042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physicochemical properties, synthesis,

analysis, and biological activities of sodium gallate. The information is intended to serve as a

comprehensive technical resource for professionals in research, science, and drug

development.

Chemical and Physical Properties
Sodium gallate (CAS No: 2053-21-6) is the organic sodium salt of gallic acid.[1][2][3][4] It is

formed by the replacement of the acidic proton of the carboxyl group on gallic acid with a

sodium ion.[4][5][6][7] Structurally, it features a benzene ring substituted with three hydroxyl (-

OH) groups at the 3, 4, and 5 positions and a sodium carboxylate group.[1][5] This

arrangement of multiple hydroxyl groups is fundamental to its notable antioxidant activity.[1][5]

Chemical Identification
Quantitative identifiers for sodium gallate are summarized in the table below.
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Identifier Value

IUPAC Name sodium;3,4,5-trihydroxybenzoate[1][3][7]

CAS Number 2053-21-6[1][2][3]

Molecular Formula C₇H₅NaO₅[1][3][5][8]

Molecular Weight 192.1 g/mol [1][2][3][5][8]

InChI

InChI=1S/C7H6O5.Na/c8-4-1-3(7(11)12)2-

5(9)6(4)10;/h1-2,8-10H,(H,11,12);/q;+1/p-1[1][3]

[5]

InChI Key FZHLWVUAICIIPW-UHFFFAOYSA-M[1][2][3][8]

Canonical SMILES
C1=C(C=C(C(=C1O)O)O)C(=O)[O-].[Na+][1][3]

[5][8]

Physical Characteristics
The primary physical properties of sodium gallate are presented below. It is a white crystalline

powder known for its high solubility in water.[1][2][3][9] While its melting point is not extensively

documented, it is known to have specific melting characteristics that can be used as a basic

identity test.[1][3]

Property Value

Appearance White crystalline powder[1][2][3][9]

Solubility
Highly soluble in water; insoluble in diethyl

ether[1][2][3][9][10]

Melting Point
Not extensively documented; used as an identity

test[1][3]

Boiling Point 501.1°C at 760 mmHg[11]

Flash Point 271°C[11]

Spectroscopic Data
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Spectroscopic methods are crucial for the structural confirmation and quality control of sodium
gallate.

Technique Key Findings

UV-Visible

Exhibits a characteristic maximum absorption

(λmax) at 295 nm, which can be used for

quantitative analysis.[1]

FT-IR

The spectrum shows characteristic peaks

corresponding to its functional groups: hydroxyl

(-OH), carboxylate (COO⁻), and the aromatic

ring system.[1][2]

NMR Spectroscopy

¹H and ¹³C NMR provide definitive structural

confirmation and can be used to identify

impurities at levels as low as 0.01%.[1]

Experimental Protocols
Synthesis and Purification
Sodium gallate can be synthesized through several methods, most commonly via the

neutralization of gallic acid.[1][2]

This method is preferred for laboratory-scale synthesis as sodium bicarbonate (NaHCO₃) is a

mild base that selectively neutralizes the more acidic carboxylic acid group without

deprotonating the phenolic hydroxyl groups.[10]

Protocol:

A solution or suspension of gallic acid is prepared in water.[10]

Solid or saturated aqueous sodium bicarbonate is added gradually to the gallic acid

suspension under vigorous stirring. A slight excess of gallic acid is recommended (e.g., a

molar ratio of 1.0:0.9 gallic acid to NaHCO₃) to ensure complete reaction of the base.[10]

The reaction produces the sodium salt of gallic acid, which is soluble in water.[10]
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The water is removed by evaporation under reduced pressure to yield a solid crude product

containing sodium gallate and a small amount of unreacted gallic acid.[10]

The crude product is dried under a vacuum.[10]

Purification is essential to remove unreacted starting materials and byproducts.

Protocol for Solvent Washing:

The crude, dried sodium gallate is washed repeatedly with anhydrous diethyl ether.[10]

Unreacted gallic acid is soluble in diethyl ether and is washed away, while sodium gallate,

being an insoluble salt in this solvent, remains as a solid.[10]

The purified solid is collected by filtration and dried under a vacuum to yield pure sodium
gallate.[10]

Protocol for Recrystallization:

The crude product is dissolved in a minimum amount of hot water.[1]

The solution is subjected to controlled cooling, which reduces the solubility of sodium
gallate, causing it to crystallize.[1]

The purified crystals are collected by filtration, washed with a small amount of cold water,

and dried. This process can achieve purity levels of 96-98%, which can be improved with

subsequent recrystallization cycles.[1]
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Diagram 1: Synthesis and Purification of Sodium Gallate
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Diagram 1: Synthesis and Purification of Sodium Gallate.
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Analytical Quality Control
A suite of analytical techniques is used to verify the identity, purity, and concentration of

sodium gallate.

Protocol for Concentration Determination by UV-Vis Spectrophotometry:

Prepare a series of standard solutions of sodium gallate of known concentrations.[1]

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax = 295 nm) using a spectrophotometer.[1]

Generate a calibration curve by plotting absorbance versus concentration.

Measure the absorbance of the unknown sample solution at 295 nm.

Determine the concentration of the unknown sample by interpolating its absorbance value on

the calibration curve. This technique offers a rapid and cost-effective method for routine

quality control with a detection limit of 1.0 μg/mL.[1]

Other Analytical Methods:

High-Performance Liquid Chromatography (HPLC): Considered the gold standard for purity

analysis, providing high sensitivity with detection limits around 0.1 μg/mL.[1]

Thin-Layer Chromatography (TLC): Offers a rapid method for screening impurities.[1]

Melting Point Determination: Serves as a simple and quick identity verification test.[1]

Biological Activity and Mechanism of Action
Sodium gallate has garnered significant interest for its diverse biological activities, which are

primarily linked to its antioxidant and anti-inflammatory properties.[1]

Antioxidant Activity: The three phenolic hydroxyl groups on the benzene ring enable sodium
gallate to effectively scavenge free radicals and mitigate oxidative damage.[1][3][5]
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Anti-inflammatory Activity: Research indicates that sodium gallate can inhibit key enzymes

in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).[1][2][3]

[5] By inhibiting these enzymes, it can block the synthesis of pro-inflammatory mediators like

prostaglandins and leukotrienes.

Anticancer Activity: Some studies suggest that sodium gallate may induce apoptosis

(programmed cell death) in cancer cells, indicating its potential as an antineoplastic agent.[1]

[5][7]

The anti-inflammatory mechanism involves the modulation of the arachidonic acid cascade.

When cellular damage occurs, arachidonic acid is released from the cell membrane and is

metabolized by COX and LOX enzymes to produce pro-inflammatory eicosanoids. Sodium
gallate intervenes by inhibiting these enzymes.
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Diagram 2: Anti-inflammatory Mechanism of Sodium Gallate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.smolecule.com/products/s655341
https://www.benchchem.com/product/b1262042
https://www.evitachem.com/product/evt-397464
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7936854.htm
https://www.vulcanchem.com/product/vc1941188
https://wap.guidechem.com/encyclopedia/sodium-gallate-dic621434.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-gallate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-gallate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9Y9CNL7KUL
https://www.chembk.com/en/chem/sodium%20gallate
https://www.researchgate.net/post/Sodium_Gallate_Synthesis
https://wap.guidechem.com/dictionary/en/2053-21-6.html
https://www.benchchem.com/product/b1262042#what-are-the-physicochemical-properties-of-sodium-gallate
https://www.benchchem.com/product/b1262042#what-are-the-physicochemical-properties-of-sodium-gallate
https://www.benchchem.com/product/b1262042#what-are-the-physicochemical-properties-of-sodium-gallate
https://www.benchchem.com/product/b1262042#what-are-the-physicochemical-properties-of-sodium-gallate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1262042?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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